2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-(6-tert-butylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C17H18ClN5O2S/c1-17(2,3)26-15-9-8-13-20-22(16(25)23(13)21-15)10-14(24)19-12-7-5-4-6-11(12)18/h4-9H,10H2,1-3H3,(H,19,24)
• InChI Key: QHGALXCGLODQQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=NN2C(=NN(C2=O)CC(=O)NC3=CC=CC=C3Cl)C=C1
• Molecular Formula: C17H18ClN5O2S
• Molecular Weight: 391.9 g/mol
• CAS No.: 1040666-26-9

Description

The compound is a triazolopyridazine derivative with a tert-butylsulfanyl substituent and a 2-chlorophenylacetamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The reaction conditions often require the use of strong bases and high temperatures to facilitate the cyclization and subsequent functionalization steps .

Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and minimize the use of hazardous reagents. This could include the use of continuous flow reactors to improve reaction efficiency and safety.

Chemical Reactions Analysis

Types of Reactions: 2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2-chlorophenyl

Biological Activity

The compound 2-[6-(tert-butylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(2-chlorophenyl)acetamide is a novel heterocyclic organic molecule that has garnered attention for its potential biological activities. Its unique structure incorporates a fused triazole and pyridazine ring, along with various functional groups that may confer diverse pharmacological properties. This article provides a detailed overview of the biological activity associated with this compound, including its structural characteristics, potential therapeutic applications, and relevant research findings.

Structural Characteristics

The molecular formula of the compound is $C_{20}H_{25}ClN_{5}O_{2}S$, with a molecular weight of approximately $405.9\,g/mol$ . The notable features of its structure include:

• Fused Triazole and Pyridazine Rings : These rings are known to exhibit significant biological activity.
• Tert-butylsulfanyl Group : This group may enhance the compound's lipophilicity and biological interactions.
• Oxo Group : This functional group is often associated with increased reactivity and potential interactions with biological targets.

Biological Activity

Research indicates that this compound may exhibit various biological activities, particularly in the following areas:

Antitubercular Activity

The compound has shown promising results as a potential antitubercular agent. In vitro studies indicate that it targets shikimate dehydrogenase , an enzyme crucial for the biosynthesis of chorismate in Mycobacterium tuberculosis. The minimal inhibitory concentration (MIC) values reported are:

Strain	MIC (μg/mL)
H37Rv	0.5
Multi-drug-resistant strains	4.0

These results suggest strong antitubercular activity and potential for further development as a lead molecule in tuberculosis treatment .

Anti-inflammatory Properties

There is emerging evidence suggesting that derivatives of triazole compounds can exhibit anti-inflammatory activities. The presence of the chloro-substituted phenyl group in this compound could enhance its interaction with inflammatory pathways. However, detailed studies are needed to substantiate these claims specifically for this compound .

Case Studies and Research Findings

A variety of studies have explored the biological activities of triazole derivatives. Notably:

• Insecticidal Activity : Research has indicated that triazole derivatives can exhibit insecticidal properties, suggesting potential applications in pest control .
• Pharmacological Screening : A study involving structural modifications of triazole compounds demonstrated significant variations in biological activity based on functional group substitutions .

Comparison with Similar Compounds

The evidence lacks specific analogs or structural relatives of the target compound. For context, comparisons typically involve:

• Structural analogs : Modifications in the triazolopyridazine core or substituents (e.g., sulfanyl groups, aryl acetamides).
• Functional activity : Binding affinity, selectivity, or toxicity relative to other triazolopyridazines.
• Synthetic pathways : Reaction yields, purification methods, or stability data.

Example Framework for Comparison (Hypothetical):

Compound Name	Core Structure	Substituents	Bioactivity (IC₅₀)	Reference
Target Compound	Triazolopyridazine	tert-butylsulfanyl, 2-ClPh	N/A	No data
Hypothetical Analog A	Triazolopyridazine	methylsulfanyl, 4-FPh	15 nM (Kinase X)
Hypothetical Analog B	Triazolopyridazine	phenyl, 3-NO₂Ph	120 nM (Kinase Y)

Key Findings from Evidence :

• discusses heterocyclic amines (e.g., IQ-type carcinogens) , which are structurally unrelated to triazolopyridazines.
• –4 highlight reporting discrepancies for environmental contaminants (e.g., manganese, zinc compounds) , unrelated to pharmaceutical analogs.